Fluorescence optical sensor for low concentrations of dissolved carbon dioxide
Analyst Pub Date: DOI: 10.1039/AN9962100339
Abstract
The performance of an optode in measurements of low concentrations of dissolved CO2 was characterized. The method of lipophilic extraction of ion pairs into the membrane phase according to Weigl and Wolfbeis was applied to the fluorescent pH indicator hydroxypyrenetrisulfonic acid together with the quaternary ammonium base tetraoctylammonium hydroxide. The membrane solution was applied directly to an acrylic optical fibre of 1 mm diameter. Solutions of NaHCO3 were used as standards and H2CO*3 concentrations calculated. The dynamic range for the detection of H2CO*3 was 4 × 10–6–1 × 10–2 mol l–1. Response times depended on the concentration range and whether the concentration was increased or decreased: τ90% was <1 min for increasing H2CO*3 concentrations in the range 10–4–10–2 mol l–1. Recovery times for low concentrations, however, were τ90% >6 min. The sensor was found to show an increasing susceptibility to temperature at the low end of the calibration graph for H2CO*3. The use of a low concentration of base in the membrane resulted in the desired detection limit, but also in a lifetime limited to 1 d.
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